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Compound of Interest |

Compound Name: 2-Methyl-3-hydroxy-6-iodopyridine
CAS No.: 848952-39-6
Cat. No.: B1589881

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
2-Methyl-3-hydroxy-6-iodopyridine. As a Senior Application Scientist, this document is
structured to provide not just procedural steps, but also the scientific rationale behind them,
ensuring a culture of safety and excellence in your laboratory.

Understanding the Hazard Profile

2-Methyl-3-hydroxy-6-iodopyridine is a substituted pyridine derivative. While a
comprehensive Safety Data Sheet (SDS) for this specific compound is not readily available,
aggregated data from suppliers to the European Chemicals Agency (ECHA) and data for
structurally similar compounds provide a strong basis for a robust safety protocol.[1] The
primary hazards associated with this compound are significant and demand rigorous
adherence to safety procedures.

Based on its structural alerts—a pyridine ring, a hydroxyl group, and an iodine substituent—
and available GHS classifications, the compound is anticipated to be:
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o Corrosive and an Irritant: Likely to cause skin and eye irritation, with the potential for serious
eye damage.[1]

e A Health Hazard: May be harmful if swallowed and may cause respiratory irritation. There is
also a potential for organ damage with exposure.[1]

The following table summarizes the known GHS hazard statements for 2-Methyl-3-hydroxy-6-

iodopyridine.
Hazard Statement Description GHS Classification
) Acute toxicity, oral (Category
H302 Harmful if swallowed 2
o Skin corrosion/irritation

H315 Causes skin irritation

(Category 2)

) Serious eye damage/eye

H318 Causes serious eye damage o

irritation (Category 1)

Specific target organ toxicity,
H335 May cause respiratory irritation  single exposure; Respiratory

tract irritation (Category 3)

Specific target organ toxicity,
H371 May cause damage to organs

single exposure (Category 2)

Personal Protective Equipment (PPE): Your First
Line of Defense

Given the corrosive and irritant nature of 2-Methyl-3-hydroxy-6-iodopyridine, a
comprehensive PPE strategy is hon-negotiable. The causality behind each PPE selection is to
create a complete barrier to all potential routes of exposure.

Core PPE Requirements
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PPE Component

Specification

Rationale

Eye and Face Protection

Chemical splash goggles with

a face shield

The high risk of serious eye
damage necessitates the
robust protection of chemical
splash goggles. A face shield
provides an additional layer of
protection against splashes to

the entire face.

Hand Protection

Nitrile or neoprene gloves

Pyridine and its derivatives can
often penetrate standard latex
gloves. Nitrile or neoprene
gloves offer superior chemical
resistance. Always check the
glove manufacturer's

compatibility chart.

Body Protection

A fully buttoned lab coat

Alab coat is essential to
prevent skin contact with the

chemical.

Respiratory Protection

Use in a certified chemical

fume hood

Due to the risk of respiratory
irritation, all handling of solid
and dissolved 2-Methyl-3-
hydroxy-6-iodopyridine should
be conducted within a properly
functioning chemical fume
hood to minimize inhalation

exposure.

Diagram: PPE Ensemble for Handling 2-Methyl-3-
hydroxy-6-iodopyridine
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Caption: Essential Personal Protective Equipment for handling 2-Methyl-3-hydroxy-6-

iodopyridine.

Operational Plan: Safe Handling from Receipt to Use

A systematic and cautious approach to handling 2-Methyl-3-hydroxy-6-iodopyridine at every

stage is critical to mitigating risk.

Step-by-Step Handling Protocol

» Receiving and Storage:

o Upon receipt, visually inspect the container for any signs of damage or leakage.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1589881/docs?utm_src=pdf-body-img#comprehensive-safety-and-handling-guide-for-2-methyl-3-hydroxy-6-iodopyridine
https://www.benchchem.com/product/b1589881/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-2-methyl-3-hydroxy-6-iodopyridine
https://www.benchchem.com/product/b1589881/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-2-methyl-3-hydroxy-6-iodopyridine
https://www.benchchem.com/product/b1589881/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-2-methyl-3-hydroxy-6-iodopyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.

o The container should be clearly labeled with the chemical name and all relevant hazard
warnings.

e Preparation and Weighing:

o All weighing and preparation of solutions must be conducted within a certified chemical
fume hood.

o To prevent the generation of dust, handle the solid form of the compound with care.

o Use appropriate tools (e.g., spatulas) to handle the solid, and ensure they are
decontaminated after use.

e Experimental Use:

o When using the compound in reactions, ensure that the apparatus is set up securely
within the fume hood.

o Be mindful of the potential for exothermic reactions, especially when mixing with other
reagents for the first time.

o Keep the container of 2-Methyl-3-hydroxy-6-iodopyridine sealed when not in use to
prevent the release of any vapors.

e Spill Response:

[¢]

In the event of a small spill, and if you are trained to do so, use an inert absorbent material
(such as vermiculite or sand) to contain the spill.

[¢]

Do not use combustible materials like paper towels to absorb the spill.

[¢]

Place the absorbed material into a sealed, labeled container for hazardous waste
disposal.

[¢]

For larger spills, evacuate the area and follow your institution's emergency procedures.
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Disposal Plan: Responsible Management of Waste

lodinated organic compounds are generally considered hazardous waste and require specific
disposal protocols. Improper disposal can lead to environmental contamination.

Waste Segregation and Disposal Protocol

e \Waste Collection:

o All waste containing 2-Methyl-3-hydroxy-6-iodopyridine, including contaminated
consumables (gloves, pipette tips, etc.) and reaction residues, must be collected in a
designated, sealed, and clearly labeled hazardous waste container.

o Do not mix this waste with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) department.

e Decontamination:

o Glassware and equipment that have come into contact with the compound should be
decontaminated. A common procedure involves rinsing with a suitable solvent (check for
compatibility) and then washing thoroughly. The initial solvent rinse should be collected as
hazardous waste.

 Final Disposal:

o The sealed hazardous waste container should be disposed of through your institution's
EHS-approved waste management vendor.

o Never dispose of 2-Methyl-3-hydroxy-6-iodopyridine or its waste down the drain.

Diagram: Waste Disposal Workflow
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Disposal Protocol
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Caption: Step-by-step workflow for the safe disposal of 2-Methyl-3-hydroxy-6-iodopyridine

waste.

Emergency Procedures

In the event of an exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i i )

the upper and lower eyelids. Seek immediate

medical attention.

Immediately wash skin with plenty of soap and
) water for at least 15 minutes while removing
Skin Contact ) ) ]
contaminated clothing and shoes. Seek medical

attention if irritation persists.

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give
oxygen. Seek immediate medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion _ . . .
mouth with water. Seek immediate medical

attention.

Always have the Safety Data Sheet (or this guide if an SDS is unavailable) for the compound
readily accessible for emergency responders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document. BenchChem. [Comprehensive Safety and Handling Guide for 2-
Methyl-3-hydroxy-6-iodopyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589881/docs#comprehensive-safety-and-handling-
guide-for-2-methyl-3-hydroxy-6-iodopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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